N-Monodesmethyl bedaquiline
N-Monodesmethyl bedaquiline
Brand Name:
Vulcanchem
CAS No.:
654654-76-9
VCID:
VC0031291
InChI:
InChI=1S/C31H29BrN2O2/c1-33-18-17-31(35,27-14-8-12-21-9-6-7-13-25(21)27)29(22-10-4-3-5-11-22)26-20-23-19-24(32)15-16-28(23)34-30(26)36-2/h3-16,19-20,29,33,35H,17-18H2,1-2H3/t29-,31-/m1/s1
SMILES:
CNCCC(C1=CC=CC2=CC=CC=C21)(C(C3=CC=CC=C3)C4=C(N=C5C=CC(=CC5=C4)Br)OC)O
Molecular Formula:
C31H29BrN2O2
Molecular Weight:
541.489
N-Monodesmethyl bedaquiline
CAS No.: 654654-76-9
Cat. No.: VC0031291
Molecular Formula: C31H29BrN2O2
Molecular Weight: 541.489
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 654654-76-9 |
|---|---|
| Molecular Formula | C31H29BrN2O2 |
| Molecular Weight | 541.489 |
| IUPAC Name | (1R,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(methylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol |
| Standard InChI | InChI=1S/C31H29BrN2O2/c1-33-18-17-31(35,27-14-8-12-21-9-6-7-13-25(21)27)29(22-10-4-3-5-11-22)26-20-23-19-24(32)15-16-28(23)34-30(26)36-2/h3-16,19-20,29,33,35H,17-18H2,1-2H3/t29-,31-/m1/s1 |
| Standard InChI Key | GOBOQBZOZDRXCQ-BVRKHOPBSA-N |
| SMILES | CNCCC(C1=CC=CC2=CC=CC=C21)(C(C3=CC=CC=C3)C4=C(N=C5C=CC(=CC5=C4)Br)OC)O |
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